Cas no 2680732-34-5 (benzyl N-(3,3-dichlorocyclobutyl)carbamate)

• Product Name: benzyl N-(3,3-dichlorocyclobutyl)carbamate
• CAS No: 2680732-34-5
• MF: C₁₂H₁₃Cl₂NO₂
• MW: 274.143121480942
• CID: 5815348
• PubChem ID: 165914244
• Update Time: 2025-08-05

benzyl N-(3,3-dichlorocyclobutyl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(3,3-dichlorocyclobutyl)carbamate
• EN300-28284105
• 2680732-34-5

• Inchi： 1S/C12H13Cl2NO2/c13-12(14)6-10(7-12)15-11(16)17-8-9-4-2-1-3-5-9/h1-5,10H,6-8H2,(H,15,16)
• InChI Key： LOPOJOCGOUNJCZ-UHFFFAOYSA-N
• SMILES： ClC1(CC(C1)NC(=O)OCC1C=CC=CC=1)Cl

Computed Properties

• Exact Mass: 273.0323340g/mol
• Monoisotopic Mass: 273.0323340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 38.3Ų

Additional information on benzyl N-(3,3-dichlorocyclobutyl)carbamate

Recent Advances in the Study of Benzyl N-(3,3-dichlorocyclobutyl)carbamate (CAS: 2680732-34-5): A Promising Compound in Medicinal Chemistry

Benzyl N-(3,3-dichlorocyclobutyl)carbamate (CAS: 2680732-34-5) has recently emerged as a compound of significant interest in the field of medicinal chemistry and drug discovery. This carbamate derivative, characterized by its unique 3,3-dichlorocyclobutyl moiety, has shown potential in various therapeutic applications. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, positioning it as a promising candidate for further development.

The compound's structural features, particularly the dichlorocyclobutyl group, contribute to its distinct chemical reactivity and potential interactions with biological targets. Researchers have explored its role as a building block in the synthesis of more complex molecules, as well as its direct pharmacological effects. The presence of the carbamate functionality enhances its stability and bioavailability, making it an attractive scaffold for drug design.

Recent synthetic approaches to benzyl N-(3,3-dichlorocyclobutyl)carbamate have focused on optimizing yield and purity while minimizing byproducts. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an improved synthetic route with a 78% yield, utilizing a novel cyclization technique under mild conditions. This advancement addresses previous challenges in the large-scale production of the compound, facilitating its broader application in research and development.

In terms of biological activity, preliminary investigations have revealed interesting properties. The compound has shown moderate inhibitory effects against certain enzymes involved in inflammatory pathways, suggesting potential applications in autoimmune diseases. Additionally, its interaction with specific protein targets has been studied using molecular docking simulations, revealing favorable binding characteristics that warrant further exploration.

The pharmacokinetic profile of benzyl N-(3,3-dichlorocyclobutyl)carbamate has been investigated in recent preclinical studies. Results indicate reasonable metabolic stability and acceptable oral bioavailability in animal models, though optimization may be required for clinical translation. Researchers have noted that the compound's lipophilicity, while contributing to membrane permeability, may need adjustment to improve aqueous solubility for formulation purposes.

Current research directions include structural modifications to enhance potency and selectivity, as well as investigations into potential combination therapies. The compound's mechanism of action at the molecular level remains an active area of study, with several research groups employing advanced techniques such as cryo-EM and NMR spectroscopy to elucidate its interactions with biological targets.

As the understanding of benzyl N-(3,3-dichlorocyclobutyl)carbamate continues to evolve, its potential applications in drug discovery are becoming increasingly apparent. Future research is expected to focus on target validation, toxicity profiling, and the development of derivatives with improved therapeutic indices. The compound represents an exciting opportunity in the search for novel bioactive molecules with unique mechanisms of action.